(2-hydrazinylquinolin-3-yl)methanol
Description
“(2-hydrazinylquinolin-3-yl)methanol”, also known as HQM, is a chemical compound that has been extensively studied in recent years due to its potential applications in various research fields. It has a molecular formula of C10H11N3O and a molecular weight of 189.21 .
Physical And Chemical Properties Analysis
“(2-hydrazinylquinolin-3-yl)methanol” has a molecular weight of 189.21 . Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Future Directions
While specific future directions for “(2-hydrazinylquinolin-3-yl)methanol” are not mentioned in the sources I found, the field of methanol research is active and growing. For instance, there is interest in the power-to-methanol process, which involves the conversion of syngas (H2/CO/CO2) to methanol . This could potentially open up new applications for methanol and related compounds in the future.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-hydrazinylquinolin-3-yl)methanol involves the reaction of 2-chloro-3-quinolinecarbaldehyde with hydrazine hydrate, followed by reduction with sodium borohydride.", "Starting Materials": [ "2-chloro-3-quinolinecarbaldehyde", "hydrazine hydrate", "sodium borohydride", "methanol", "chloroform", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-chloro-3-quinolinecarbaldehyde (1.0 g, 5.4 mmol) in methanol (20 mL) and add hydrazine hydrate (0.5 mL, 10.8 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Add chloroform (20 mL) to the reaction mixture and extract the product. Wash the organic layer with water (10 mL) and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure and dissolve the residue in methanol (10 mL). Add sodium borohydride (0.5 g, 13.2 mmol) to the solution and stir at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and then add sodium hydroxide solution (10%) until the pH reaches 10. Extract the product with chloroform (20 mL) and wash the organic layer with water (10 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. Purify the product by column chromatography using chloroform/methanol (9:1) as the eluent.", "Step 6: Obtain the final product, (2-hydrazinylquinolin-3-yl)methanol, as a yellow solid (0.6 g, 50% yield).", "Step 7: Characterize the product using various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
1110717-76-4 |
Product Name |
(2-hydrazinylquinolin-3-yl)methanol |
Molecular Formula |
C10H11N3O |
Molecular Weight |
189.2 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
